Nicofuranose: A Niacin Derivative for Advanced Lipid Modulation

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*Nicofuranose*
CAS No.:	*12041-87-1*
Cat. No.:	*B1206602*

Get Quote

An In-depth Technical Guide for Researchers and Drug Development Professionals

Authored by: [Your Name/Gemini], Senior Application Scientist

Abstract

Hyperlipidemia, characterized by elevated levels of lipids such as cholesterol and triglycerides in the blood, is a major risk factor for cardiovascular disease. Niacin (nicotinic acid or vitamin B3) has been a cornerstone in the management of dyslipidemia for decades, valued for its broad-spectrum effects on the lipid profile. **Nicofuranose**, a derivative of niacin, represents a therapeutic advancement aimed at optimizing the lipid-lowering effects of its parent compound. This technical guide provides a comprehensive overview of **Nicofuranose**, detailing its mechanism of action, pharmacokinetics, clinical efficacy, and the experimental methodologies used for its evaluation. This document is intended for researchers, scientists, and drug development professionals engaged in the field of cardiovascular therapeutics.

© 2026 BenchChem. All rights reserved.

Introduction: The Challenge of Dyslipidemia and the Role of Niacin Derivatives

The management of dyslipidemia is a critical component of cardiovascular risk reduction. While statins are the first-line therapy for lowering low-density lipoprotein cholesterol (LDL-C), a significant residual risk often remains, driven by other lipid abnormalities such as low high-density lipoprotein cholesterol (HDL-C) and elevated triglycerides.[1] Niacin is a well-established agent that favorably modulates the entire lipid profile, including reducing LDL-C, triglycerides, and lipoprotein(a), while being the most effective agent at increasing HDL-C.[2][3][4]

However, the clinical utility of immediate-release niacin is often limited by poor tolerability, most notably cutaneous flushing. This has led to the development of various derivatives and formulations, such as **Nicofuranose**, to improve its therapeutic index. **Nicofuranose** is a niacin derivative with antilipidemic activity.[5]

Chemistry and Pharmacology of **Nicofuranose**

Nicofuranose is structurally a tetranicotinate ester of fructose. Its chemical name is 1,3,4,6-tetrakis-O-(pyridin-3-ylcarbonyl)-β-D-fructofuranose.[6] This esterification is a key structural modification designed to alter the pharmacokinetic and pharmacodynamic properties of the parent niacin molecule.

Chemical Structure:

- Formula: $C_{30}H_{24}N_4O_{10}$[6]
- Molar Mass: 600.540 $g \cdot mol^{-1}$[6]

The pharmacological activity of **Nicofuranose** is predicated on its bioconversion to nicotinic acid, the active moiety. The ester linkages are designed to be hydrolyzed in vivo, releasing niacin and fructose. This controlled release mechanism is intended to mitigate the rapid spike in plasma niacin concentrations that is associated with the flushing side effect of immediate-release formulations.

Mechanism of Action in Lipid Regulation

© 2026 BenchChem. All rights reserved.


The lipid-lowering effects of **Nicofuranose** are attributable to the actions of its active metabolite, nicotinic acid. The mechanisms are multifaceted and impact several key pathways in lipid metabolism.[7][8]

A proposed mechanism of action involves the inhibition of diacylglycerol O-acyltransferase 2 (DGAT2), which leads to a reduction in hepatic triglyceride synthesis and subsequent decreased secretion of very-low-density lipoprotein (VLDL) and LDL.[9] Niacin also decreases the mobilization of free fatty acids from adipose tissue, further reducing the substrate available for hepatic triglyceride production.[7] Additionally, it is suggested that niacin increases the breakdown of VLDL.[7]

Regarding its effect on HDL, niacin is thought to increase HDL levels by reducing the hepatic clearance of apolipoprotein A-I, the primary protein component of HDL, thereby extending the circulating half-life of HDL particles.[7]

Signaling Pathway of Niacin's Lipid-Lowering Action

© 2026 BenchChem. All rights reserved.



Click to download full resolution via product page

Caption: Mechanism of action of **Nicofuranose** via its active metabolite, niacin.

Pharmacokinetics and Metabolism

Specific pharmacokinetic data for **Nicofuranose** is not extensively available in the public domain. However, based on its structure as a prodrug, the following can be inferred:

© 2026 BenchChem. All rights reserved.

- Absorption: **Nicofuranose** is expected to be absorbed from the gastrointestinal tract.
- Metabolism: The primary metabolic pathway is hydrolysis of the ester bonds to release nicotinic acid and fructose. This hydrolysis is likely to occur in the gut wall, liver, and blood. The rate and extent of this conversion will dictate the pharmacokinetic profile of the released niacin and, consequently, both its efficacy and side-effect profile.
- Distribution and Excretion: Once released, nicotinic acid follows its known distribution and excretion pathways.

Further research is required to fully elucidate the ADME (Absorption, Distribution, Metabolism, and Excretion) properties of **Nicofuranose**.

Clinical Efficacy and Safety Profile

While specific clinical trial data for **Nicofuranose** is limited, the efficacy of niacin derivatives is well-documented. A meta-analysis of the effects of nicotinic acid on the lipid profile has shown the following approximate changes:[7][10]

Lipid Parameter	Percentage Change
Total Cholesterol	10% reduction[7][10]
Triglycerides	20% reduction[7][10]
LDL-Cholesterol	14% reduction[7][10]
HDL-Cholesterol	16% increase[7][10]

It is important to note that the efficacy of niacin can be dose-dependent. Studies with modified-release niacin have shown an increase in HDL-C by 23% and a decrease in LDL-C by 19% at a dose of 2g daily.[11]

Safety and Tolerability

The safety profile of **Nicofuranose** is expected to be similar to that of other niacin derivatives. The most common side effect is flushing, characterized by redness and a feeling of warmth, particularly on the face and neck.[4][7] Other potential side effects include:

© 2026 BenchChem. All rights reserved.

- Gastrointestinal disturbances
- Hepatotoxicity (less common with modified-release formulations)[7]
- Hyperglycemia[7]
- Hyperuricemia[7]

Careful dose titration and patient monitoring are essential to manage these potential adverse effects.

Experimental Protocols for Evaluation

The evaluation of lipid-lowering agents like **Nicofuranose** involves a combination of in vitro, in vivo, and clinical studies.

In Vitro Evaluation


- Cell-based Assays: Human hepatocyte cell lines (e.g., HepG2) can be used to assess the effect of **Nicofuranose** and its metabolites on triglyceride synthesis and VLDL secretion.
- Enzyme Inhibition Assays: The inhibitory activity of nicotinic acid on DGAT2 can be quantified using enzymatic assays.
- In Vitro Lipolysis Models: These models can be used to study the digestion and release of the active compound from the lipid-based formulation.[4]

In Vivo Preclinical Evaluation

- Animal Models of Dyslipidemia: Rodent models (e.g., hypercholesterolemic rats or mice) are commonly used to evaluate the in vivo efficacy of lipid-lowering drugs.[2]
- Pharmacokinetic Studies: Animal studies are conducted to determine the ADME properties of the drug candidate.
- Toxicology Studies: Comprehensive toxicology studies in at least two species are required to assess the safety of the drug before it can be administered to humans.

© 2026 BenchChem. All rights reserved.

Workflow for Preclinical Evaluation of a Novel Lipid-Lowering Agent



Click to download full resolution via product page

Caption: A generalized workflow for the preclinical evaluation of a novel lipid-lowering drug.

Clinical Trial Design

© 2026 BenchChem. All rights reserved.

A typical clinical trial to evaluate a new lipid-lowering agent would be a randomized, double-blind, placebo-controlled study.[11]

- Phase 1: To assess safety, tolerability, and pharmacokinetics in a small group of healthy volunteers.
- Phase 2: To evaluate efficacy and further assess safety in a larger group of patients with dyslipidemia.[12]
- Phase 3: Large-scale, multicenter trials to confirm efficacy, monitor adverse reactions, and compare the new drug to standard treatments.
- Phase 4: Post-marketing studies to gather additional information on the drug's risks, benefits, and optimal use.

Key Endpoints in Clinical Trials:

- Primary Efficacy Endpoint: Percentage change in LDL-C from baseline.
- Secondary Efficacy Endpoints: Percentage changes in total cholesterol, HDL-C, triglycerides, and apolipoproteins.
- Safety Endpoints: Incidence of adverse events, changes in laboratory parameters (e.g., liver enzymes, glucose), and vital signs.

Conclusion and Future Directions

Nicofuranose holds promise as a niacin derivative with the potential for improved tolerability in the management of dyslipidemia. Its mechanism of action, rooted in the well-established lipid-lowering effects of niacin, makes it a valuable candidate for further investigation. Future research should focus on elucidating the specific pharmacokinetic profile of **Nicofuranose** and conducting robust clinical trials to definitively establish its efficacy and safety in comparison to existing therapies. As the landscape of lipid management continues to evolve, derivatives like **Nicofuranose** may play an important role in addressing the residual cardiovascular risk that persists in many patients.

References

© 2026 BenchChem. All rights reserved.

- GPnotebook. **Nicofuranose**. [Link]

- Birjmohun RS, et al. Efficacy and safety of high-density lipoprotein cholesterol-increasing compounds: a meta-analysis of randomized controlled trials. J Am Coll Cardiol 2005;45:185-97.
- Carlson LA. Effects of nicotinic acid and its derivatives on lipid metabolism and other metabolic factors related to atherosclerosis.

- National Center for Biotechnology Information. PubChem Compound Summary for CID 25495, **Nicofuranose**. [Link]

- Lee M, et al. Effects of high-dose modified-release nicotinic acid on atherosclerosis and vascular function: a randomized, placebo-controlled, magnetic resonance imaging study. J Am Coll Cardiol. 2009 Nov 3;54(19):1787-94.
- Khan MA, et al. Effect of Nicotinic Acid (Vitamin B3 or Niacin) on the lipid profile of diabetic and non-diabetic hypercholesterolemic albino rats. J Ayub Med Coll Abbottabad. 2012;24(3-4):153-6.
- Vogt A, et al. Prolonged-release nicotinic acid for the management of dyslipidemia: an update including results from the NAUTILUS study. Vasc Health Risk Manag. 2007;3(4):467-79.

- Wikipedia. **Nicofuranose**. [Link]

- Maguire, D. Clinical experience with prolonged-release nicotinic acid in statin-treated patients managed in Ireland. Ir J Med Sci 177, 323–328 (2008).
- LIB003-002 Study Protocol. A Phase 2, Randomized, Double-Blind, Placebo-Controlled, Parallel-Group Study to Evaluate the Efficacy and Safety of LIB003 in Patients on Stable Lipid-Lowering Therapy Requiring Additional LDL-C Reduction.

- National Lipid Association. Niacin: The Third or Fourth Option. [Link]

- Holford, P. Niacin and low GL diet better than cholesterol drugs. [Link]

- Gajjar, T. K., et al. (2015). Niacin in the Treatment of Hyperlipidemias in Light of New Clinical Trials. Physiological research, 64 Suppl 5(Suppl 5), S67–S74.
- Therapeutic Class Overview Niacin Deriv
- Guyton JR, et al. Extended-release niacin vs gemfibrozil for the treatment of low levels of high-density lipoprotein cholesterol. NCEP-ATP II Investigators. Arch Intern Med. 2000;160(8):1177-84.

© 2026 BenchChem. All rights reserved.

- AIM-HIGH Investigators. Niacin in patients with low HDL cholesterol levels receiving intensive statin therapy. N Engl J Med. 2011;365(24):2255-67.
- Drugs.com. Nicotinic Acid Side Effects. [Link]
- MIMS. **Nicofuranose**. [Link]
- National Lipid Association. Niacin: The Third or Fourth Option. [Link]
- MedlinePlus. Niacin for cholesterol. [Link]
- Sirtori CR, et al. Mechanisms of lipid-lowering agents. Ann Rev Med. 1987;38:137-49.
- Weiner M. Clinical pharmacology and pharmacokinetics of nicotinic acid. Drug Metab Rev. 1979;9(1):99-106.
- Kamanna VS, et al. Review of extended-release niacin/laropiprant fixed combination in the treatment of mixed dyslipidemia and primary hypercholesterolemia. Expert Opin Pharmacother. 2008;9(16):2843-52.
- Ben-Jonathan N, et al. Nicotinic acid: pharmacological effects and mechanisms of action. Annu Rev Pharmacol Toxicol. 2008;48:1-25.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. Niacin in the Treatment of Hyperlipidemias in Light of New Clinical Trials: Has Niacin Lost its Place? - PMC [pmc.ncbi.nlm.nih.gov]
- 2. Effect of Nicotinic Acid (Vitamin B3 or Niacin) on the lipid profile of diabetic and non – diabetic rats - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Prolonged-release nicotinic acid for the management of dyslipidemia: an update including results from the NAUTILUS study - PMC [pmc.ncbi.nlm.nih.gov]
- 4. pubs.acs.org [pubs.acs.org]
- 5. Nicofuranose | C30H24N4O10 | CID 25495 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 6. Nicofuranose - Wikipedia [en.wikipedia.org]

© 2026 BenchChem. All rights reserved.

- 7. gpnotebook.com [gpnotebook.com]
- 8. Effects of nicotinic acid and its derivatives on lipid metabolism and other metabolic factors related to atherosclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. lipid.org [lipid.org]
- 10. gpnotebook.com [gpnotebook.com]
- 11. Effects of high-dose modified-release nicotinic acid on atherosclerosis and vascular function: a randomized, placebo-controlled, magnetic resonance imaging study - PubMed [pubmed.ncbi.nlm.nih.gov]
- 12. cdn.clinicaltrials.gov [cdn.clinicaltrials.gov]

- To cite this document: BenchChem. [Nicofuranose: A Niacin Derivative for Advanced Lipid Modulation]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1206602/docs#nicofuranose-a-niacin-derivative-for-advanced-lipid-modulation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

© 2026 BenchChem. All rights reserved.

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.